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Compound of Interest

Compound Name: 4-Mercaptobenzenesulfonic acid

Cat. No.: B1202543 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 4-mercaptobenzenesulfonic acid
(4-MBSA), a bifunctional organic compound with the CAS number 7134-41-0. This document

consolidates critical information regarding its chemical and physical properties, synthesis, and

applications, with a particular focus on its utility in nanotechnology and materials science.

Safety and handling information is also provided. While direct applications in drug development

and well-defined roles in biological signaling pathways are not extensively documented in

current literature, its unique properties as a surface modifier and stabilizing agent for

nanoparticles suggest potential for future exploration in these areas.

Chemical and Physical Properties
4-Mercaptobenzenesulfonic acid is a solid organic compound characterized by the presence

of both a thiol (-SH) and a sulfonic acid (-SO₃H) functional group attached to a benzene ring.

These groups impart unique chemical reactivity and physical properties to the molecule.
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Property Value Reference

CAS Number 7134-41-0 [1][2]

Molecular Formula C₆H₆O₃S₂ [2][3]

Molecular Weight 190.23 g/mol [2]

IUPAC Name 4-sulfanylbenzenesulfonic acid [3]

Synonyms

p-Mercaptobenzenesulfonic

acid, 4-Thiophenol-

sulfonsaeure

Appearance White solid [4]

Purity Typically ≥95% [3][4]

Storage Temperature
Room temperature, under inert

atmosphere
[3]

InChI Key
ULBNVDPBWRTOPN-

UHFFFAOYSA-N
[3]

SMILES
O=S(=O)

(O)C1=CC=C(S)C=C1
[4]

Note: Specific quantitative data such as melting point, boiling point, density, and pKa values for

4-Mercaptobenzenesulfonic acid are not consistently reported across publicly available

sources. Researchers should consult specific supplier documentation for lot-specific data.

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 4-
Mercaptobenzenesulfonic acid.

¹H NMR and ¹³C NMR: Predicted NMR spectra are available in chemical databases.

Experimental spectra would show characteristic peaks for the aromatic protons and carbons,

with shifts influenced by the electron-withdrawing sulfonic acid group and the electron-

donating thiol group.[2]
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Infrared (IR) Spectroscopy: The IR spectrum would exhibit characteristic absorption bands

for the O-H stretch of the sulfonic acid, S-H stretch of the thiol, S=O stretches of the

sulfonate group, and various C-H and C=C vibrations of the benzene ring.

UV-Vis Spectroscopy: Aromatic compounds like 4-MBSA will show absorption bands in the

UV region.

Detailed, experimentally verified spectroscopic data with peak assignments for 4-
Mercaptobenzenesulfonic acid is not readily available in the public domain. Researchers are

advised to acquire this data for their specific samples.

Synthesis
While a detailed, step-by-step experimental protocol for the synthesis of 4-
Mercaptobenzenesulfonic acid is not explicitly detailed in the search results, a general

synthetic route can be inferred from related compounds. A common method for introducing a

thiol group to an aromatic ring is through the reduction of a sulfonyl chloride or via a

diazotization reaction of the corresponding aniline, followed by reaction with a sulfur-containing

nucleophile.

A plausible synthetic pathway could involve the sulfonation of thiophenol or the reduction of 4-

chlorobenzenesulfonic acid.

Applications
The primary application of 4-Mercaptobenzenesulfonic acid lies in surface science and

nanotechnology, leveraging its bifunctional nature.

Surface Functionalization of Nanoparticles
The thiol group of 4-MBSA exhibits a strong affinity for the surfaces of noble metal

nanoparticles, such as gold (Au) and silver (Ag).[5] This allows for the formation of self-

assembled monolayers (SAMs) on the nanoparticle surface. The sulfonic acid group, being

highly polar and ionizable, provides electrostatic stability, preventing aggregation of the

nanoparticles in aqueous solutions. This dual functionality makes 4-MBSA an excellent capping

and stabilizing agent.
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Electrochemistry
The presence of both a thiol for surface anchoring and a charged sulfonic acid group makes 4-

MBSA a molecule of interest in electrochemical studies. It can be used to modify electrode

surfaces to study electron transfer processes and to develop electrochemical sensors.

Potential in Drug Delivery and Biomedical Applications
While direct applications in drug development are not established, the use of 4-MBSA in

functionalizing nanoparticles opens avenues for biomedical applications. Nanoparticles

stabilized with 4-MBSA can be further conjugated with biomolecules such as antibodies or

peptides for targeted drug delivery or diagnostic purposes. The sulfonic acid group can also

influence the interaction of the nanoparticles with biological systems.

Experimental Protocols
Detailed experimental protocols specifically for 4-Mercaptobenzenesulfonic acid are scarce

in the available literature. However, protocols for the closely related compound, 4-

mercaptobenzoic acid (4-MBA), in nanoparticle functionalization can be adapted. The key

difference lies in the functional group providing solubility and charge (sulfonic acid vs.

carboxylic acid).

General Protocol for Functionalization of Gold
Nanoparticles
This is a generalized procedure and requires optimization for specific applications.

Synthesis of Gold Nanoparticles: Prepare colloidal gold nanoparticles (e.g., by citrate

reduction of HAuCl₄).

Preparation of 4-MBSA Solution: Prepare a dilute aqueous solution of 4-
Mercaptobenzenesulfonic acid. The concentration will depend on the desired surface

coverage and nanoparticle concentration.

Functionalization: Add the 4-MBSA solution to the colloidal gold solution while stirring. The

thiol groups will spontaneously bind to the gold surface.
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Purification: Remove excess 4-MBSA and byproducts by centrifugation and resuspension of

the functionalized nanoparticles in a suitable buffer.

Characterization: Confirm the functionalization using techniques such as UV-Vis

spectroscopy (monitoring the plasmon peak), dynamic light scattering (DLS) for size and

stability, and Fourier-transform infrared spectroscopy (FTIR) to identify the sulfonic acid

groups on the surface.

Biological Activity and Signaling Pathways
There is currently no significant body of literature describing the specific biological activities of

4-Mercaptobenzenesulfonic acid or its direct involvement in modulating cellular signaling

pathways. Its effects would likely be indirect, mediated by its role as a component of a larger

system, such as a functionalized nanoparticle. The highly charged sulfonate group would be

expected to influence the interactions of such nanoparticles with cell membranes and proteins.

Further research is required to elucidate any specific biological roles.

Safety and Handling
4-Mercaptobenzenesulfonic acid is classified as a hazardous substance.

Hazard Identification
GHS Pictograms: GHS07 (Exclamation Mark)

Signal Word: Danger[3]

Hazard Statements:

H301+H311+H331: Toxic if swallowed, in contact with skin or if inhaled[3]

H315: Causes skin irritation[3]

H319: Causes serious eye irritation[3]

Precautionary Measures
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Handling: Use in a well-ventilated area. Avoid breathing dust. Wear protective gloves,

clothing, and eye/face protection. Wash hands thoroughly after handling.[3]

Storage: Store in a tightly closed container in a dry, well-ventilated place. Keep under an

inert atmosphere.[3]

Disposal: Dispose of contents/container to an approved waste disposal plant.

Diagrams
Logical Relationship of 4-MBSA Properties and
Applications
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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